1-(azetidin-3-yl)-3-bromo-1H-pyrazole, trifluoroacetic acid
Description
“1-(azetidin-3-yl)-3-bromo-1H-pyrazole, trifluoroacetic acid” is a chemical compound with a molecular weight of 252.2 . It is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “1-(azetidin-3-yl)-3-bromo-1H-pyrazole, trifluoroacetic acid” is1S/C6H10N4.C2HF3O2/c7-6-1-2-10(9-6)5-3-8-4-5;3-2(4,5)1(6)7/h1-2,5,8H,3-4H2,(H2,7,9);(H,6,7) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 2D or 3D model of the molecule. Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its InChI code provides information about its molecular structure . Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility are not available in the retrieved data.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-3-yl)-3-bromo-1H-pyrazole, trifluoroacetic acid involves the reaction of 3-bromo-1H-pyrazole with azetidine in the presence of a suitable catalyst, followed by treatment with trifluoroacetic acid to obtain the final product.", "Starting Materials": [ "3-bromo-1H-pyrazole", "Azetidine", "Catalyst", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: 3-bromo-1H-pyrazole is reacted with azetidine in the presence of a suitable catalyst to form the intermediate product.", "Step 2: The intermediate product is treated with trifluoroacetic acid to obtain the final product, 1-(azetidin-3-yl)-3-bromo-1H-pyrazole, trifluoroacetic acid." ] } | |
CAS RN |
2613382-94-6 |
Molecular Formula |
C8H9BrF3N3O2 |
Molecular Weight |
316.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
